Cas no 2228266-95-1 (3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol
• CAS No: 2228266-95-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6384021
• PubChem ID: 165685924
• Update Time: 2025-10-30

3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol
• EN300-1808497
• 2228266-95-1

• Inchi： 1S/C9H15N3O/c1-6-8(12-5-11-6)9(4-10)2-7(13)3-9/h5,7,13H,2-4,10H2,1H3,(H,11,12)
• InChI Key： POVXBMRZBFPVJK-UHFFFAOYSA-N
• SMILES： OC1CC(C2=C(C)NC=N2)(CN)C1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol and Its Significance in Modern Chemical Biology

3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol, with the CAS number 2228266-95-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclobutane core linked to an imidazole ring and an aminomethyl substituent, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The compound's architecture combines several key functional groups that are of interest in medicinal chemistry. The cyclobutane ring provides rigidity, which can enhance binding affinity to biological targets, while the imidazole moiety is known for its versatility in interacting with biological systems. Additionally, the presence of an aminomethyl group offers opportunities for further derivatization, enabling the development of novel analogs with tailored properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Imidazole derivatives, in particular, have been extensively studied for their roles as pharmacophores in various therapeutic agents. The incorporation of an imidazole ring into a cyclobutane framework, as seen in this compound, introduces additional conformational constraints that can influence its interactions with biological targets. This structural motif has been explored in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol is its potential as a scaffold for drug development. The cyclobutane ring can act as a pharmacophoric element, improving solubility and metabolic stability, while the imidazole ring provides a site for hydrogen bonding and hydrophobic interactions with biological targets. The aminomethyl group further enhances the compound's reactivity, allowing for modifications that can optimize its pharmacokinetic properties.

Recent studies have highlighted the importance of aminomethyl-substituted heterocycles in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of an aminomethyl group in 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol suggests that it may exhibit similar biological activities. Furthermore, the 4-methyl substituent on the imidazole ring may influence electronic properties, affecting the compound's reactivity and binding affinity.

The synthesis of 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in the preparation of complex heterocyclic frameworks. These methods allow for the efficient assembly of multiple functional groups into a single molecular entity.

In terms of biological activity, preliminary studies suggest that 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol may interact with enzymes and receptors involved in signal transduction pathways. The cyclobutane ring's rigidity could stabilize interactions with protein binding sites, while the imidazole and aminomethyl groups provide additional interaction points. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The compound's structural features also make it a valuable tool for computational studies. Molecular modeling techniques can be used to predict how 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol interacts with biological targets at the atomic level. These studies can provide insights into its binding affinity, selectivity, and potential side effects. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process and identify promising candidates for further development.

Future directions for research on 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol include exploring its derivatives and evaluating its efficacy in preclinical models. By modifying functional groups or introducing additional structural elements, researchers can generate libraries of compounds with optimized properties. High-throughput screening (HTS) techniques can then be employed to identify molecules with potent biological activity.

The integration of 3-(aminomethyl)-3-(4-methyl-1H-imidazol-5-yl)cyclobutan-1-ol into drug discovery pipelines represents a significant advancement in chemical biology. Its unique structure and promising properties make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.